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Compound of Interest

Compound Name: Ach-806

Cat. No.: B1666535

For Researchers, Scientists, and Drug Development Professionals

Introduction

aCH-806 is a potent and specific inhibitor of the Hepatitis C Virus (HCV) non-structural protein
4A (NS4A).[1][2] As an NS4A antagonist, aCH-806 disrupts the formation of the viral replication
complex, representing a novel mechanism of action against HCV.[1][2] Proper preparation of
aCH-806 solutions is critical for accurate and reproducible experimental results in both in vitro
and in vivo studies. These application notes provide detailed protocols for the preparation,
storage, and handling of aCH-806 solutions.

Chemical Properties

Property Value

] 1-(4-pentyloxy-3-trifluoromethylphenyl)-3-
Chemical Name
(pyridine-3-carbonyl)thiourea

Molecular Formula C19H20F3N302S
Molecular Weight 411.44 g/mol
CAS Number 870142-71-5

Solubility Data
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Based on available information, aCH-806 is known to be soluble in dimethyl sulfoxide (DMSO).
While precise quantitative data in a range of solvents is not readily available in the public
domain, for practical laboratory purposes, the following information can be used as a guideline.
It is always recommended to perform small-scale solubility tests before preparing large

batches.
Solvent Solubility Notes
Commonly used for in vitro
DMSO Soluble )
stock solutions.
) May require heating or
Ethanol Sparingly Soluble o )
sonication to dissolve.
) Similar to ethanol, may require
Methanol Sparingly Soluble ) ]
assistance to dissolve.
aCH-806 is not soluble in
Water Insoluble

agueous solutions.

Experimental Protocols
In Vitro Solution Preparation

Objective: To prepare a high-concentration stock solution of aCH-806 for use in cell-based
assays.

Materials:

aCH-806 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Protocol:

e Weighing: Accurately weigh the desired amount of aCH-806 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM, 20 mM, or 50 mM).

e Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10
minutes.

o Visually inspect the solution to ensure there are no visible particles.

 Sterilization (Optional): If required for the specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Working Solution Preparation:

For cell-based assays, the high-concentration DMSO stock solution should be serially diluted in
cell culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the cell culture medium is low (typically < 0.5%) to avoid solvent-
induced cytotoxicity.

In Vivo Formulation (Suggested Protocol)
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Objective: To prepare a formulation of aCH-806 suitable for in vivo administration (e.g., oral
gavage or intraperitoneal injection).

Disclaimer: The following is a general guideline. The optimal formulation may vary depending
on the animal model, route of administration, and desired dosing regimen. It is highly
recommended to perform pilot studies to assess the tolerability and pharmacokinetics of the
chosen formulation.

Commonly Used Vehicle for Poorly Water-Soluble Compounds:

A common vehicle for in vivo administration of hydrophobic compounds consists of a mixture of
solvents and surfactants to create a stable suspension or solution.

Materials:

e aCH-806 powder

e Dimethyl Sulfoxide (DMSO)

o PEG400 (Polyethylene glycol 400)

o Tween 80 (Polysorbate 80)

 Sterile saline (0.9% NaCl) or water for injection

Example Formulation (10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline):

e Initial Dissolution: Dissolve the required amount of aCH-806 in DMSO.

o Addition of Co-solvents: Add PEG400 to the DMSO solution and mix thoroughly.
o Addition of Surfactant: Add Tween 80 and mix until the solution is homogeneous.

e Aqueous Phase Addition: Slowly add the sterile saline or water for injection to the organic
phase while continuously vortexing or stirring to form a stable emulsion or solution.

» Final Volume Adjustment: Adjust the final volume with saline or water.
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o Storage: This formulation should be prepared fresh before each use. If short-term storage is
necessary, it should be kept at 4°C and protected from light. Visually inspect for any
precipitation before administration.

Signaling Pathway and Mechanism of Action

aCH-806 inhibits HCV replication by targeting the NS4A protein, which is a critical cofactor for
the NS3 protease and helicase. The binding of aCH-806 to NS4A disrupts the interaction
between NS3 and NS4A, leading to a cascade of events that ultimately dismantle the viral
replication complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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